Cas no 35564-86-4 (N-Methyl-D-glucamine Hydrochloride)

• Product Name: N-Methyl-D-glucamine Hydrochloride
• CAS No: 35564-86-4
• MF: C₇H₁₈ClNO₅
• MW: 231.674521923065
• MDL: MFCD00060164
• CID: 295725
• PubChem ID: 87572721
• Update Time: 2025-06-08

N-Methyl-D-glucamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Glucitol,1-deoxy-1-(methylamino)-, hydrochloride (1:1)
• N-Methyl-D-glucamine Hydrochloride [for Buffer]
• 6-(methylamino)hexane-1,2,3,4,5-pentol,hydrochloride
• D-(-)-N-Methylglucaminiumchloride
• D-Glucitol,1-deoxy-1-(methylamino)-,hydrochloride (9CI)
• Meglumine hydrochloride
• Methylglucamine chloride
• N-Methyl-D-glucamine HCI
• N-Methyl-D-glucaMine Hydrochloride
• N-Methylglucamine hydrochloride
• Methylglucamine hydrochloride
• N-Methyl-d-glucamine HCl
• 2IG86HL9XM
• (2R,3R,4R,5S)-6-(Methylamino)hexane-1,2,3,4,5-pentaol hydrochloride
• Methylglucamine HCl
• Methylglucamine HCl [INCI]
• N-Methyl glucamine hydrochloride
• D-(-)-N-Methylglucaminium chloride
• D-Glucitol, 1-deoxy-1-(methylamino)-, hydrochloride
• N-methyl d-glucamine hydrochloride
• D-Gluci
• D-Glucitol, 1-deoxy-1-(methylamino)-, hydrochloride (1:1)
• CS-0151044
• (2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol hydrochloride
• MFCD00060164
• (2R,3R,4R,5S)-6-(methylamino)hexane-1,2,3,4,5-pentol;hydrochloride
• N10394
• SCHEMBL437869
• W-202464
• UNII-2IG86HL9XM
• N-Methyl-D-glucamine HCl [for Buffer]
• 35564-86-4
• Q27254785
• 1-Deoxy-1-(methylamino)-D-glucitol hydrochloride, AldrichCPR
• D-Glucitol,1-deoxy-1-(methylamino)-, hydrochloride (9CI)
• AS-49765
• AKOS027321018
• AMY24027
• M0713
• PKPZZAVJXDZHDW-LJTMIZJLSA-N
• DB-244492
• N-Methyl-D-glucamine Hydrochloride

• MDL： MFCD00060164
• Inchi： 1S/C7H17NO5.ClH/c1-8-2-4(10)6(12)7(13)5(11)3-9;/h4-13H,2-3H2,1H3;1H/t4-,5+,6+,7+;/m0./s1
• InChI Key： PKPZZAVJXDZHDW-LJTMIZJLSA-N
• SMILES： Cl.O[C@H]([C@H](CNC)O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 231.08700
• Monoisotopic Mass: 231.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 113

Experimental Properties

• Melting Point: 148.0 to 153.0 deg-C
• Refractive Index: -20.5 ° (C=10, H2O)
• PSA: 113.18000
• LogP: -2.16540

N-Methyl-D-glucamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S22-S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides
• Other Chemical Reagents

Additional information on N-Methyl-D-glucamine Hydrochloride

N-Methyl-D-glucamine Hydrochloride (CAS No. 35564-86-4): A Comprehensive Overview

N-Methyl-D-glucamine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 35564-86-4, is a compound of significant interest in the field of pharmaceuticals and biotechnology. This zwitterionic compound, derived from D-glucamine, has garnered attention due to its unique structural properties and diverse applications. Its molecular structure incorporates a methyl group on the amine nitrogen, which contributes to its distinct chemical behavior and biological interactions.

The compound is primarily recognized for its role as a buffering agent and stabilizer in various pharmaceutical formulations. Its zwitterionic nature allows it to maintain stability across a wide pH range, making it an excellent choice for formulations that require precise pH control. This property is particularly valuable in drug delivery systems where maintaining the integrity of active pharmaceutical ingredients (APIs) is crucial.

Recent research has highlighted the potential of N-Methyl-D-glucamine Hydrochloride in enhancing the solubility and bioavailability of poorly soluble drugs. Studies have demonstrated that this compound can form stable complexes with hydrophobic molecules, thereby improving their dissolution rates. This finding has significant implications for the development of novel drug formulations aimed at overcoming poor solubility issues, which are a common challenge in pharmaceutical development.

Moreover, N-Methyl-D-glucamine Hydrochloride has been explored for its potential applications in tissue engineering and regenerative medicine. Its ability to mimic natural extracellular matrix components makes it a promising candidate for developing biomaterials that can support cell growth and tissue repair. Research indicates that it can enhance cell adhesion and proliferation, making it suitable for applications such as wound healing and bone regeneration.

In the realm of drug delivery, N-Methyl-D-glucamine Hydrochloride has shown promise as a carrier for peptide and protein-based therapeutics. Its stabilizing properties help protect these sensitive molecules from degradation, ensuring their efficacy upon administration. This has opened new avenues for the development of treatments for diseases such as cancer, where peptide-based therapies play a crucial role.

The compound's role as an excipient in oral and injectable formulations has also been extensively studied. It has been found to improve the flowability and compressibility of tablet formulations, thereby facilitating manufacturing processes. Additionally, its compatibility with various excipients makes it a versatile choice for formulating complex drug combinations.

Emerging research is also exploring the potential of N-Methyl-D-glucamine Hydrochloride in nanotechnology applications. Its ability to stabilize nanoparticles has led to innovative approaches in targeted drug delivery systems. These systems aim to enhance therapeutic efficacy while minimizing side effects by delivering drugs directly to target sites.

The safety profile of N-Methyl-D-glucamine Hydrochloride has been thoroughly evaluated through preclinical and clinical studies. Results consistently indicate that it is well-tolerated at relevant concentrations, with minimal adverse effects reported. This makes it a reliable choice for inclusion in various pharmaceutical products.

The industrial production of N-Methyl-D-glucamine Hydrochloride adheres to stringent quality control measures to ensure purity and consistency. Advanced synthetic methods have been developed to optimize yield and minimize impurities, ensuring that the final product meets the highest standards for pharmaceutical use.

The future prospects of N-Methyl-D-glucamine Hydrochloride are promising, with ongoing research uncovering new applications and refining existing ones. As advancements in biotechnology continue to evolve, this compound is poised to play an increasingly important role in the development of innovative therapies and medical solutions.